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Compound of Interest

Compound Name: 2-Azidobenzaldehyde

Cat. No.: B097285

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Azidobenzaldehyde is a valuable and versatile bifunctional building block in
organic synthesis, particularly for the construction of nitrogen-containing heterocyclic
compounds. Its unique structure, featuring both a reactive aldehyde group and an azide moiety,
allows for a wide range of chemical transformations, making it a key intermediate in the
synthesis of privileged scaffolds in medicinal chemistry, such as quinazolines and quinolines.
This technical guide provides a comprehensive overview of the commercial availability,
synthesis, key reactions, and spectral properties of 2-Azidobenzaldehyde, aimed at facilitating
its use in research and drug development.

Commercial Availability and Suppliers

2-Azidobenzaldehyde is available from several commercial suppliers, catering to a range of
research and development needs. The purity and available quantities vary among suppliers,
and it is often recommended to handle the compound with care due to the potential thermal
instability of the azide group. Below is a summary of representative suppliers and their
offerings.
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Supplier Catalog Purity Quantity Price (USD)
Number

AK Scientific,

nc. 8864 >95% 250 mg $168.00

1lg $488.00

59 $1,488.00

BLD Pharm BD01206938 97% 1g Contact for price

5¢ Contact for price

25¢ Contact for price

Fluorochem 049116 Not Specified 1g Contact for price

5¢ Contact for price

LookChem 16714-25-3 >98% 1g Contact for price

100 g Contact for price

1kg Contact for price

Note: Prices and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information.

Physicochemical and Spectral Data

A summary of the key physical and chemical properties of 2-Azidobenzaldehyde is provided
below, compiled from various chemical databases.
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Property Value

CAS Number 16714-25-3

Molecular Formula C7HsNsO

Molecular Weight 147.14 g/mol

Appearance Yellow to brown solid or oil
Melting Point 35-37 °C

Boiling Point Decomposes upon heating
Solubility Soluble in most organic solvents

Spectral Data

While a comprehensive public database of experimental spectra for 2-Azidobenzaldehyde is
not readily available, typical spectral features can be predicted based on its structure and data
from related compounds.

e H NMR (CDCls, predicted):
o 6 10.2-10.4 ppm (s, 1H, -CHO)
o & 7.2-7.9 ppm (m, 4H, Ar-H)
e 13C NMR (CDCls, predicted):
o 0190-192 ppm (C=0)
o 0 140-142 ppm (C-N3)
o & 120-135 ppm (Ar-C)
e IR (KBr):
o ~2120 cm~1 (strong, Ns stretch)

o ~1700 cm~1 (strong, C=0 stretch)
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o ~2850, 2750 cm~* (weak, C-H stretch of aldehyde)

o Aromatic C-H and C=C stretches

Experimental Protocols
Synthesis of 2-Azidobenzaldehyde

2-Azidobenzaldehyde can be synthesized from readily available starting materials such as 2-

nitrobenzaldehyde or 2-aminobenzaldehyde. A common method involves the diazotization of 2-

aminobenzaldehyde followed by reaction with sodium azide.

Protocol: Synthesis from 2-Aminobenzaldehyde

Diazotization: Dissolve 2-aminobenzaldehyde (1.0 eq) in a mixture of concentrated
hydrochloric acid and water at 0-5 °C.

Slowly add a solution of sodium nitrite (1.05 eq) in water, maintaining the temperature below
5 °C. Stir the resulting diazonium salt solution for 30 minutes.

Azidation: In a separate flask, dissolve sodium azide (1.2 eq) in water and cool to 0-5 °C.

Slowly add the cold diazonium salt solution to the sodium azide solution with vigorous
stirring. Gas evolution (N2) will be observed.

Allow the reaction mixture to stir at 0-5 °C for 1-2 hours and then warm to room temperature.

Work-up: Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl
acetate).

Wash the combined organic layers with water and brine, then dry over anhydrous sodium
sulfate.

Remove the solvent under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

Synthesis of 3,4-Dihydroquinazoline-2(1H)-thiones via
Staudinger/aza-Wittig Reaction
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2-Azidobenzaldehyde is a key precursor for the synthesis of various quinazoline derivatives.
The following protocol describes a one-pot, two-step synthesis of 3,4-dihydroquinazoline-2(1H)-
thiones.[1]

Protocol:

e Reductive Amination: To a solution of 2-azidobenzaldehyde (1.0 eq) and an aryl amine (1.1
eq) in a suitable solvent (e.g., methanol), add a reducing agent such as sodium borohydride
(1.5 eq) portion-wise at 0 °C.

» Allow the reaction to warm to room temperature and stir until the starting materials are
consumed (monitor by TLC).

o Staudinger/aza-Wittig Reaction: To the crude reaction mixture from the previous step, add
triphenylphosphine (1.2 eq) and stir for 1-2 hours at room temperature to form the
iminophosphorane.

e Add carbon disulfide (CSz, 2.0 eq) to the reaction mixture and heat to reflux.
e Monitor the reaction by TLC until completion.
e Work-up: Cool the reaction mixture and remove the solvent under reduced pressure.

o Purify the crude product by column chromatography on silica gel to afford the desired 3,4-
dihydroquinazoline-2(1H)-thione.

Key Signaling Pathways and Experimental
Workflows

In the context of 2-azidobenzaldehyde, "signaling pathways" refer to the reaction pathways
and mechanisms through which it is converted into more complex molecules. The
Staudinger/aza-Wittig reaction is a cornerstone of its synthetic utility.

Staudinger/aza-Wittig Reaction Pathway for Quinazoline
Synthesis
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The reaction of 2-azidobenzaldehyde with a phosphine (typically triphenylphosphine) initiates
the Staudinger reaction, leading to the formation of an iminophosphorane. This intermediate
can then undergo an intramolecular aza-Wittig reaction with the aldehyde functionality to form a
cyclic imine, which can be further functionalized.

Starting Materials
Products

+PPh3
2-Azidobenzaldehyde (Staudinger Reaction) Intermediates
+ Cycloreversion Cyclic Imine
Intramolecular 7
. aza-Wittig | Oxazaphosphetane
Iminophosphorane ™| (4-membered ring)
Triphenylphosphine ‘
(PPh3) Triphenylphosphine oxide
(TPPO)

Click to download full resolution via product page

Caption: Staudinger/aza-Wittig reaction pathway of 2-Azidobenzaldehyde.

Experimental Workflow: Synthesis of Quinazoline
Derivatives

The following diagram illustrates a typical experimental workflow for the synthesis of
quinazoline derivatives from 2-azidobenzaldehyde, highlighting the key stages of the process.
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Caption: Workflow for quinazoline synthesis from 2-Azidobenzaldehyde.
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Conclusion

2-Azidobenzaldehyde is a powerful and versatile building block for the synthesis of a diverse
range of nitrogen-containing heterocycles. Its commercial availability and the well-established
synthetic protocols, particularly those involving the Staudinger/aza-Wittig reaction sequence,
make it an attractive starting material for drug discovery and development programs. This guide
provides essential technical information to aid researchers in harnessing the synthetic potential
of this valuable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b097285?utm_src=pdf-body
https://www.benchchem.com/product/b097285?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1422-0067/26/18/8955
https://www.mdpi.com/1422-0067/26/18/8955
https://www.benchchem.com/product/b097285#commercial-availability-and-suppliers-of-2-azidobenzaldehyde
https://www.benchchem.com/product/b097285#commercial-availability-and-suppliers-of-2-azidobenzaldehyde
https://www.benchchem.com/product/b097285#commercial-availability-and-suppliers-of-2-azidobenzaldehyde
https://www.benchchem.com/product/b097285#commercial-availability-and-suppliers-of-2-azidobenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b097285?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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